N,N-dibenzyl-2,5-dibromobenzenesulfonamide

• IUPAC Name: N,N-dibenzyl-2,5-dibromobenzenesulfonamide
• InChI: InChI=1S/C20H17Br2NO2S/c21-18-11-12-19(22)20(13-18)26(24,25)23(14-16-7-3-1-4-8-16)15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key: ZWFABCOMCRHTDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Br)Br
• Molecular Formula: C20H17Br2NO2S
• Molecular Weight: 495.2 g/mol

Description

N,N-dibenzyl-2,5-dibromobenzenesulfonamide, also known as DBDBS, is a compound that has gained significant attention in the field of scientific research due to its unique properties. It is a sulfonamide derivative that has been synthesized through a number of different methods. DBDBS has been found to have various biochemical and physiological effects and has been used in a number of laboratory experiments.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-2,5-dibromobenzenesulfonamide is not fully understood. However, it is believed to act as a nucleophile in a number of different reactions. N,N-dibenzyl-2,5-dibromobenzenesulfonamide has been found to be an effective catalyst in the synthesis of various organic compounds.
Biochemical and physiological effects:
N,N-dibenzyl-2,5-dibromobenzenesulfonamide has been found to have various biochemical and physiological effects. It has been shown to have antimicrobial properties and has been used as an antifungal agent. N,N-dibenzyl-2,5-dibromobenzenesulfonamide has also been found to have anti-inflammatory properties and has been used in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dibenzyl-2,5-dibromobenzenesulfonamide in laboratory experiments is its high purity. It has been found to be a reliable reagent in a number of different reactions. However, one of the limitations of using N,N-dibenzyl-2,5-dibromobenzenesulfonamide is its cost. It is a relatively expensive compound, which may limit its use in certain experiments.

Future Directions

There are a number of different future directions for the use of N,N-dibenzyl-2,5-dibromobenzenesulfonamide in scientific research. One area of interest is in the development of new synthetic methods using N,N-dibenzyl-2,5-dibromobenzenesulfonamide as a reagent. Another area of interest is in the development of new applications for N,N-dibenzyl-2,5-dibromobenzenesulfonamide, such as in the treatment of various diseases. Additionally, the mechanism of action of N,N-dibenzyl-2,5-dibromobenzenesulfonamide could be further studied to gain a better understanding of its properties and potential applications.
Conclusion:
In conclusion, N,N-dibenzyl-2,5-dibromobenzenesulfonamide is a compound that has gained significant attention in the field of scientific research. It has been synthesized through a number of different methods and has been found to have various biochemical and physiological effects. N,N-dibenzyl-2,5-dibromobenzenesulfonamide has been used in a number of laboratory experiments and has shown promise in a number of different applications. While there are limitations to its use, there are also a number of different future directions for its use in scientific research.

Synthesis Methods

The synthesis of N,N-dibenzyl-2,5-dibromobenzenesulfonamide has been achieved through a number of different methods. One of the most common methods involves the reaction of 2,5-dibromobenzenesulfonyl chloride with dibenzylamine in the presence of a base such as triethylamine. This method has been found to be efficient and yields high purity N,N-dibenzyl-2,5-dibromobenzenesulfonamide.

Scientific Research Applications

N,N-dibenzyl-2,5-dibromobenzenesulfonamide has been used in a number of scientific research studies. One of the most common applications of N,N-dibenzyl-2,5-dibromobenzenesulfonamide is in the field of organic synthesis. It has been used as a reagent in a number of different reactions, including the synthesis of sulfonamides, amides, and esters. N,N-dibenzyl-2,5-dibromobenzenesulfonamide has also been used in the synthesis of various heterocyclic compounds.